Cas no 2172516-93-5 (1-cyclopropyl-2-methoxyethane-1-sulfonyl fluoride)

• Product Name: 1-cyclopropyl-2-methoxyethane-1-sulfonyl fluoride
• CAS No: 2172516-93-5
• MF: C₆H₁₁FO₃S
• MW: 182.213144540787
• CID: 6283529
• PubChem ID: 165879909
• Update Time: 2025-10-24

1-cyclopropyl-2-methoxyethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-2-methoxyethane-1-sulfonyl fluoride
• EN300-1451253
• 2172516-93-5

• Inchi： 1S/C6H11FO3S/c1-10-4-6(5-2-3-5)11(7,8)9/h5-6H,2-4H2,1H3
• InChI Key： TZECUODKRBHZEQ-UHFFFAOYSA-N
• SMILES： S(C(COC)C1CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 182.04129354g/mol
• Monoisotopic Mass: 182.04129354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-cyclopropyl-2-methoxyethane-1-sulfonyl fluoride

Chemical Profile of 1-cyclopropyl-2-methoxyethane-1-sulfonyl fluoride (CAS No. 2172516-93-5)

1-cyclopropyl-2-methoxyethane-1-sulfonyl fluoride (CAS No. 2172516-93-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatility in synthetic chemistry and biological activity modulation.

The molecular structure of 1-cyclopropyl-2-methoxyethane-1-sulfonyl fluoride incorporates a cyclopropyl group and a methoxy substituent, both of which contribute to its distinct chemical properties. The presence of a sulfonyl fluoride moiety makes it a valuable intermediate in the synthesis of various biologically active molecules. Specifically, sulfonyl fluorides are known for their ability to act as leaving groups in nucleophilic substitution reactions, facilitating the construction of complex molecular architectures.

In recent years, there has been a growing interest in the development of novel sulfonyl fluoride derivatives as pharmacophores. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The cyclopropyl group in 1-cyclopropyl-2-methoxyethane-1-sulfonyl fluoride is particularly noteworthy, as it can influence the electronic and steric properties of the molecule, thereby modulating its biological activity.

One of the most compelling aspects of this compound is its potential utility in drug discovery. Sulfonyl fluorides are frequently employed in medicinal chemistry due to their ability to enhance binding affinity and selectivity. For instance, they have been used to develop inhibitors targeting enzymes such as kinases and proteases, which are key players in many disease pathways. The methoxy group in 1-cyclopropyl-2-methoxyethane-1-sulfonyl fluoride further enhances its reactivity, making it a versatile building block for synthetic chemists.

Recent studies have highlighted the importance of sulfonyl fluoride derivatives in the development of next-generation therapeutics. These compounds have been shown to exhibit potent activity against a range of targets, including those involved in cancer metabolism and immune regulation. The cyclopropyl group, in particular, has been implicated in enhancing metabolic stability and reducing off-target effects, making it an attractive feature for drug design.

The synthesis of 1-cyclopropyl-2-methoxyethane-1-sulfonyl fluoride involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also underscore its significance in modern chemical research.

In addition to its pharmaceutical applications, 1-cyclopropyl-2-methoxyethane-1-sulfonyl fluoride has potential uses in agrochemical research. Sulfonyl fluoride derivatives have been explored as herbicides and fungicides due to their ability to interfere with essential biological processes in plants and fungi. The structural features of this compound make it a promising candidate for developing novel crop protection agents that are both effective and environmentally sustainable.

The safety profile of 1-cyclopropyl-2-methoxyethane-1-sulfonyl fluoride is another critical consideration. While sulfonyl fluorides are generally stable under standard conditions, their reactivity with nucleophiles necessitates careful handling during synthesis and application. Proper storage and handling procedures must be followed to ensure safety and prevent unwanted side reactions.

Future research directions for 1-cyclopropyl-2-methoxyethane-1-sulfonyl fluoride may include exploring its role in developing new drug candidates with improved pharmacokinetic properties. Advances in computational chemistry and high-throughput screening techniques could accelerate the discovery process by enabling rapid evaluation of biological activity across large libraries of derivatives.

In conclusion, 1-cyclopropyl-2-methoxyethane-1-sulfonyl fluoride (CAS No. 2172516-93-5) represents a fascinating compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable tool for synthetic chemists and a promising candidate for developing next-generation therapeutics. As research continues to uncover new insights into its properties and potential uses, 2172516-93-5 is poised to play an increasingly important role in advancing chemical innovation.